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Compound of Interest

Compound Name: Ethyl glycidyl ether

Cat. No.: B1294449

An in-depth examination of the chemical structure, properties, metabolism, and synthetic
applications of ethyl glycidyl ether, a versatile building block in medicinal chemistry.

Introduction

Ethyl glycidyl ether (EGE) is a reactive organic compound belonging to the glycidyl ether
family. Characterized by a strained epoxide ring and an ether linkage, EGE serves as a
versatile bifunctional building block in organic synthesis. Its unique chemical architecture allows
for a variety of chemical transformations, making it a valuable intermediate in the preparation of
a wide range of molecules, including active pharmaceutical ingredients (APIs). This technical
guide provides a comprehensive overview of the chemical structure, physicochemical
properties, metabolic pathways, and key synthetic applications of ethyl glycidyl ether, with a
particular focus on its relevance to researchers, scientists, and professionals in the field of drug
development.

Chemical Structure and Identification

Ethyl glycidyl ether is a colorless liquid with the chemical formula C5H1002.[1] Its structure
features an ethyl group linked via an ether bond to a glycidyl moiety, which contains a reactive
epoxide ring.

Systematic (IUPAC) Name: 2-(ethoxymethyl)oxirane[1]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1294449?utm_src=pdf-interest
https://www.benchchem.com/product/b1294449?utm_src=pdf-body
https://www.benchchem.com/product/b1294449?utm_src=pdf-body
https://www.benchchem.com/product/b1294449?utm_src=pdf-body
https://www.benchchem.com/product/b1294449?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-glycidyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-glycidyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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